![molecular formula C₁₆H₂₄ClF₃N₄ B1145179 4-[4-(3-Chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(trifluoromethyl)pyrimidine CAS No. 219600-00-7](/img/new.no-structure.jpg)
4-[4-(3-Chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(trifluoromethyl)pyrimidine
Overview
Description
4-[4-(3-Chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(trifluoromethyl)pyrimidine is a chemical compound with the molecular formula C16H24ClF3N4 and a molecular weight of 364.84 g/mol . This compound is known for its applications in neurology research, particularly in the study of dopamine receptors and neurotransmission .
Preparation Methods
The synthesis of 4-[4-(3-Chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(trifluoromethyl)pyrimidine involves several steps. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts . The reaction conditions typically involve the use of a base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) to facilitate the cyclization process . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency.
Chemical Reactions Analysis
4-[4-(3-Chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(trifluoromethyl)pyrimidine undergoes various chemical reactions, including:
Substitution Reactions: The compound can participate in nucleophilic substitution reactions, particularly at the chloropropyl group.
Oxidation and Reduction:
Cyclization: As mentioned in the preparation methods, cyclization reactions are crucial in the synthesis of this compound.
Common reagents used in these reactions include bases like DBU and sulfonium salts for cyclization . The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
4-[4-(3-Chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(trifluoromethyl)pyrimidine has several scientific research applications:
Pain and Inflammation: The compound is also utilized in research related to pain and inflammation, contributing to the understanding of nociception and potential therapeutic targets.
Psychiatric Disorders: Research on this compound extends to psychiatric disorders like depression and anxiety, where it helps in exploring new treatment options.
Mechanism of Action
The mechanism of action of 4-[4-(3-Chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(trifluoromethyl)pyrimidine involves its interaction with dopamine receptors. By binding to these receptors, the compound can modulate neurotransmission, influencing various neurological and psychiatric processes . The exact molecular targets and pathways involved are still under investigation, but its effects on dopamine receptors are well-documented.
Comparison with Similar Compounds
Similar compounds to 4-[4-(3-Chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(trifluoromethyl)pyrimidine include other piperazine derivatives such as:
Trimetazidine: Used in the treatment of angina pectoris.
Ranolazine: Employed for chronic angina.
Aripiprazole: An antipsychotic used for schizophrenia and bipolar disorder.
What sets this compound apart is its specific application in neurology research, particularly its role in studying dopamine receptors and neurotransmission .
Properties
CAS No. |
219600-00-7 |
|---|---|
Molecular Formula |
C₁₆H₂₄ClF₃N₄ |
Molecular Weight |
364.84 |
Synonyms |
2-tert-Butyl-4-[4-(3-chloropropyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine |
Origin of Product |
United States |
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![2,3-Dihydro-5,6-dimethoxy-2-[(1-oxido-4-pyridinyl)methyl]-1H-inden-1-one](/img/structure/B1145097.png)
